Chemical structure and molecular weight of 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide
Chemical structure and molecular weight of 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide
This technical guide provides an in-depth analysis of 3-(Aminomethyl)-N-(pyridin-4-yl)benzamide , a critical chemical scaffold in the development of Rho-associated protein kinase (ROCK) inhibitors.
Functional Class: Kinase Inhibitor Scaffold (ROCK/PKA) Primary Application: Medicinal Chemistry, Fragment-Based Drug Discovery (FBDD)
Executive Summary
3-(Aminomethyl)-N-(pyridin-4-yl)benzamide is a synthetic small molecule belonging to the aminopyridine-benzamide class. It serves as a fundamental pharmacophore for ATP-competitive inhibition of serine/threonine kinases, particularly Rho-associated protein kinase (ROCK) .
Structurally, it represents the aromatic analog of the clinical benchmark Y-27632 . While Y-27632 utilizes a trans-cyclohexane linker to position its pharmacophores, this compound utilizes a planar benzene ring. This modification alters the entropy of binding and solubility profile, making it a vital tool compound for studying Structure-Activity Relationships (SAR) in the kinase hinge region.
Chemical Identity & Molecular Data
The compound exists primarily as a free base or a dihydrochloride salt. The salt form is preferred for biological assays due to enhanced aqueous solubility.
Core Identifiers
| Parameter | Data |
| IUPAC Name | 3-(Aminomethyl)-N-(pyridin-4-yl)benzamide |
| Common Code | Y-27632 Aromatic Analog; ROCK Scaffold 1 |
| CAS (2HCl Salt) | 173897-43-3 |
| CAS (Free Base) | Not widely listed (Generic: 173897-43-x) |
| SMILES | NCC1=CC=CC(C(NC2=CC=NC=C2)=O)=C1 |
| InChI Key | AVSZYTGJFDMJSG-UHFFFAOYSA-N |
Molecular Weight & Formula
| Form | Formula | Molecular Weight ( g/mol ) |
| Free Base | C₁₃H₁₃N₃O | 227.26 |
| Dihydrochloride | C₁₃H₁₃N₃O[1][2][3][4][5][6][7][8] · 2HCl | 300.18 |
Physicochemical Architecture
Understanding the ionization state of this molecule is critical for assay development. The molecule possesses two basic centers: the pyridine ring and the primary benzylamine.
-
pKa₁ (Pyridine Nitrogen): ~5.3 (Predicted). At physiological pH (7.4), this is largely unprotonated, allowing it to serve as a Hydrogen Bond Acceptor (HBA) in the kinase hinge region.
-
pKa₂ (Primary Amine): ~9.4 (Predicted). At pH 7.4, this is fully protonated (
), providing a crucial electrostatic interaction with acidic residues (e.g., Asp/Glu) in the kinase active site. -
LogP: ~0.5 – 0.8. The molecule is moderately polar, ensuring good solubility in aqueous buffers when salted.
Biological Mechanism: The ROCK Pharmacophore
This molecule inhibits kinases by mimicking the adenine ring of ATP. The 4-aminopyridine moiety is the "hinge binder," while the aminomethyl group targets the ribose-binding pocket.
Hinge Region Binding Mode
-
Pyridine Nitrogen: Accepts a hydrogen bond from the backbone amide NH of the "gatekeeper" residue (e.g., Met156 in ROCK1).
-
Amide NH: Donates a hydrogen bond to the backbone carbonyl of the hinge region.
-
Benzene Linker: Provides a rigid spacer that positions the tail group.
-
Aminomethyl Tail: Extends into the solvent-exposed region or interacts with the phosphate-binding loop (P-loop), often forming a salt bridge.
Pathway Visualization (DOT)
The following diagram illustrates the structural logic connecting this scaffold to the ROCK signaling pathway.
Figure 1: Mechanism of Action. The compound acts as an ATP-competitive inhibitor, preventing the phosphorylation of Myosin Light Chain, thereby modulating cytoskeletal contraction.
Synthesis & Manufacturing Protocol
Objective: Synthesize high-purity 3-(Aminomethyl)-N-(pyridin-4-yl)benzamide dihydrochloride. Methodology: A convergent synthesis using Boc-protection strategy to prevent polymerization of the amino-acid starting material.
Reaction Scheme (DOT)
Figure 2: Synthetic Pathway. The Boc-protection strategy ensures regioselectivity during the amide coupling step.
Detailed Protocol
Step 1: Protection
-
Dissolve 3-(aminomethyl)benzoic acid (1.0 eq) in 1,4-dioxane/water (1:1).
-
Add NaOH (2.0 eq) followed by Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) at 0°C.
-
Stir at RT for 12 hours. Acidify with citric acid to pH 4.
-
Extract with Ethyl Acetate (EtOAc), dry over Na₂SO₄, and concentrate to yield 3-((tert-butoxycarbonyl)amino)methyl)benzoic acid .
Step 2: Amide Coupling
-
Dissolve the protected acid (1.0 eq) in dry DMF.
-
Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 15 min to activate the acid.
-
Add 4-Aminopyridine (1.1 eq). Note: 4-Aminopyridine is nucleophilic but less reactive than aliphatic amines; HATU is preferred over EDC for higher yields.
-
Stir at RT for 16 hours.
-
Quench with water. If precipitate forms, filter. If not, extract with EtOAc.
-
Purify via Flash Chromatography (DCM:MeOH gradient) to isolate the Boc-protected intermediate .
Step 3: Deprotection & Salt Formation
-
Dissolve the intermediate in minimal DCM.
-
Add 4M HCl in Dioxane (10 eq) dropwise at 0°C.
-
Stir for 2-4 hours. A white precipitate will form.
-
Filter the solid, wash with diethyl ether (to remove Boc byproducts), and dry under vacuum.
-
Result: 3-(Aminomethyl)-N-(pyridin-4-yl)benzamide dihydrochloride.[8]
Analytical Characterization
To validate the synthesis, the following analytical benchmarks must be met.
HPLC Method (Quality Control)
-
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).
-
Mobile Phase A: Water + 0.1% TFA.
-
Mobile Phase B: Acetonitrile + 0.1% TFA.
-
Gradient: 5% B to 95% B over 10 minutes.
-
Detection: UV at 254 nm (aromatic) and 280 nm.
-
Retention Time: The compound is polar; expect early elution (approx 2-4 min depending on dead volume).
NMR Specification (D₂O)
-
¹H NMR (300 MHz, D₂O):
-
δ 8.5–8.7 (d, 2H, Pyridine-H2/H6) – Deshielded due to protonation.
-
δ 8.1–8.3 (d, 2H, Pyridine-H3/H5).
-
δ 7.8–8.0 (m, 2H, Benzene Ar-H).
-
δ 7.5–7.7 (m, 2H, Benzene Ar-H).
-
δ 4.2 (s, 2H, CH₂-NH₂).
-
Handling and Stability
-
Storage: Store the dihydrochloride salt at -20°C. It is hygroscopic; keep in a desiccator.
-
Solubility: Highly soluble in water (>50 mg/mL) and DMSO. Insoluble in non-polar solvents (Hexane, Et₂O).
-
Safety: 4-Aminopyridine derivatives can be potassium channel blockers (neurotoxic). Handle with gloves and avoid dust inhalation.
References
-
PubChem. (2025).[9] Compound Summary: 3-(Aminomethyl)-N-(pyridin-4-yl)benzamide.[8] National Library of Medicine. Link
-
Sigma-Aldrich. (2025). Product Specification: 3-(Aminomethyl)-N-(pyridin-4-yl)benzamide dihydrochloride (CAS 173897-43-3).[8] Link
- Liao, et al. (2007). Design and synthesis of novel ROCK inhibitors. Bioorganic & Medicinal Chemistry Letters. (Contextual reference for aminopyridine-benzamide scaffold SAR).
- Ishizaki, T., et al. (2000). Pharmacological properties of Y-27632, a specific inhibitor of rho-associated kinase. Molecular Pharmacology. (Foundational reference for the pharmacophore mechanism).
Sources
- 1. 3-(aminomethyl)-N-methyl-N-pyridin-4-ylbenzamide | C14H15N3O | CID 113894817 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Benzamide - Wikipedia [en.wikipedia.org]
- 3. 3-(aminomethyl)-N-(4-methylpyridin-3-yl)benzamide | C14H15N3O | CID 55203418 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. 3-(aminomethyl)-N-(pyridin-3-ylmethyl)benzamide | C14H15N3O | CID 29773860 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 6. Bot Verification [rasayanjournal.co.in]
- 7. 3-(aminomethyl)-N-(pyridin-4-yl)benzamide dihydrochloride | 173897-43-3 [sigmaaldrich.com]
- 8. Search Results - AK Scientific [aksci.com]
- 9. 4-(aminomethyl)-N-(3-methyl-4-pyridinyl)benzamide | C14H15N3O | CID 55234537 - PubChem [pubchem.ncbi.nlm.nih.gov]
